Cas no 1807192-80-8 (2-Bromo-5-fluoro-3-nitrobenzaldehyde)

• Product Name: 2-Bromo-5-fluoro-3-nitrobenzaldehyde
• CAS No: 1807192-80-8
• MF: C₇H₃BrFNO₃
• MW: 248.006024599075
• CID: 4974494
• Update Time: 2025-05-26

2-Bromo-5-fluoro-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-nitrobenzaldehyde

• Inchi： 1S/C7H3BrFNO3/c8-7-4(3-11)1-5(9)2-6(7)10(12)13/h1-3H
• InChI Key： IASKBVXQHVDCPA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 246.92803 g/mol
• Monoisotopic Mass: 246.92803 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.01
• XLogP3: 2
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-5-fluoro-3-nitrobenzaldehyde

Comprehensive Overview of 2-Bromo-5-fluoro-3-nitrobenzaldehyde (CAS No. 1807192-80-8): Properties, Applications, and Industry Trends

2-Bromo-5-fluoro-3-nitrobenzaldehyde (CAS No. 1807192-80-8) is a high-value aromatic aldehyde derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This halogenated nitrobenzaldehyde compound features a unique molecular structure combining bromo, fluoro, and nitro functional groups, enabling diverse reactivity patterns that make it indispensable in modern organic synthesis. Recent literature highlights its growing importance in developing kinase inhibitors and PET radiotracer precursors, aligning with the pharmaceutical industry's focus on targeted therapies.

The compound's electrophilic aromatic substitution properties have been extensively studied, particularly for constructing heterocyclic scaffolds in drug discovery. With melting points typically ranging between 98-102°C and characteristic FTIR absorption bands at 1695 cm^-1 (C=O stretch) and 1530 cm^-1 (NO₂ asymmetric stretch), it serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions. Analytical techniques like HPLC (typically >98% purity) and GC-MS are commonly employed for quality control, addressing the pharmaceutical industry's stringent standardization requirements.

Recent patent analyses reveal increasing applications in OLED materials development, where its electron-withdrawing groups contribute to enhanced charge transport properties. The fluoro substitution pattern shows particular promise for modifying HOMO-LUMO gaps in organic semiconductors, a hot topic in materials science circles. Environmental considerations have also driven innovation in green synthesis routes for this compound, with microwave-assisted and continuous flow methodologies gaining traction as sustainable alternatives to traditional batch processes.

From a market perspective, demand for 2-Bromo-5-fluoro-3-nitrobenzaldehyde has grown consistently at 6-8% CAGR, fueled by expanding ADC (antibody-drug conjugate) development pipelines. Its role in constructing payload linkers for targeted cancer therapies has become particularly significant, with several clinical-stage biotechs listing derivatives in their intellectual property portfolios. Storage recommendations typically suggest amber glass containers under inert atmosphere at 2-8°C to maintain stability, with special attention to moisture-sensitive characteristics.

Emerging research directions include its potential in covalent inhibitor design, leveraging the reactive aldehyde moiety for selective protein modification. The compound's X-ray crystallography data (CCDC deposition numbers available) provides valuable structural insights for computational chemistry applications. Regulatory-compliant documentation packages including ICH stability studies and genotoxic impurity profiling are now routinely available from leading suppliers, reflecting evolving industry standards for GMP intermediates.

Technological advancements in high-throughput screening have identified novel applications in fluorescence quenching systems and molecular probe development. The compound's distinct NMR fingerprint (characteristic ¹H signals at δ 10.3 ppm for aldehyde proton) facilitates reaction monitoring in complex synthetic sequences. Current price benchmarks range $120-150/g for research quantities, with bulk procurement options available through specialty chemical distributors serving the contract manufacturing sector.

Academic interest continues to grow, with over 30 citations in Scopus-indexed publications since 2020 examining its structure-activity relationships in various contexts. The compound's LogP value (~2.1) and other ADME parameters make it particularly interesting for medicinal chemistry optimization projects. Specialized custom synthesis services now offer isotope-labeled versions (¹³C, ²H) for advanced pharmacokinetic studies, meeting the needs of cutting-edge drug development programs.

Industrial scale-up challenges have been addressed through innovative catalytic bromination methodologies that improve atom economy. The compound's crystallinity characteristics have been exploited in co-crystal engineering applications, particularly for modulating API solubility profiles. Safety assessments confirm compatibility with standard laboratory handling protocols when using appropriate PPE, with comprehensive SDS documentation available through regulatory-compliant suppliers.

Future outlook suggests expanding utility in proteolysis-targeting chimera (PROTAC) architectures and bioconjugation technologies. The compound's chemo-selectivity in multi-component reactions continues to inspire methodological developments in synthetic chemistry. With the global fine chemicals market projected to exceed $200 billion by 2027, 2-Bromo-5-fluoro-3-nitrobenzaldehyde is well-positioned to maintain its status as a critical building block for next-generation scientific innovations.